![molecular formula C7H5BrN2O2 B1358084 6-Bromo-2H-pyrido[3,2-B][1,4]oxazin-3(4H)-one CAS No. 337463-88-4](/img/structure/B1358084.png)
6-Bromo-2H-pyrido[3,2-B][1,4]oxazin-3(4H)-one
Cat. No. B1358084
M. Wt: 229.03 g/mol
InChI Key: GDVHYNCHZKTTSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592334B2
Procedure details
Ethyl (6-bromo-2-nitro-pyridin-3-yloxy)acetate (38 g, 0.125 mole) was dissolved in glacial AcOH (150 mL), and iron powder (20 g, 0.36 mole) was added. The mixture was mechanically stirred and heated at 90° C. for 5 h, then was cooled to room temperature and diluted with EtOAc (300 mL). The mixture was filtered through a pad of silica gel and the filtrate was concentrated in vacuo and the residue recrystallized from MeOH (15 g, 52%); MS (ES) m/z 229.0 (M+H)+.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[N:7]=[C:6]([N+:8]([O-])=O)[C:5]([O:11][CH2:12][C:13]([O:15]CC)=O)=[CH:4][CH:3]=1>CC(O)=O.CCOC(C)=O.[Fe]>[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[O:11][CH2:12][C:13](=[O:15])[NH:8][C:6]=2[N:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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38 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C(=N1)[N+](=O)[O-])OCC(=O)OCC
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CC(=O)O
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Step Two
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Step Three
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Name
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Quantity
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20 g
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Type
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catalyst
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Smiles
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[Fe]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was mechanically stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through a pad of silica gel
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue recrystallized from MeOH (15 g, 52%)
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=CC=2OCC(NC2N1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
